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Compound of Interest

Compound Name: Cyclohexyl valerate

Cat. No.: B072514 Get Quote

Cyclohexyl valerate, also known as cyclohexyl pentanoate, is the ester formed from

cyclohexanol and valeric acid. It is recognized for its characteristic fruity and herbal odor.

Table 1: Key Identifiers for Cyclohexyl Valerate

Identifier Value Source

CAS Number 1551-43-5 [1][2][3][4]

Molecular Formula C₁₁H₂₀O₂ [1][2][3]

Molecular Weight 184.28 g/mol [1][3]

Synonyms

Cyclohexyl pentanoate,

Cyclohexyl n-valerate,

Pentanoic acid, cyclohexyl

ester

[2][3][5]

EINECS Number 216-289-3 [2][4]

Below is the two-dimensional chemical structure of Cyclohexyl Valerate.
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Cyclohexyl Valerate Structure
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Caption: 2D structure of Cyclohexyl Valerate.

Physicochemical Properties
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The physical and chemical properties of a compound are critical for its application in research

and development. Cyclohexyl valerate is a colorless liquid with properties that influence its

solubility and volatility.[3]

Table 2: Physicochemical Data for Cyclohexyl Valerate

Property Value Source

Density 0.9349 - 0.94 g/cm³ [2][3]

Boiling Point 223-226 °C [3]

Flash Point 87.1 °C [2]

Vapor Pressure 0.0599 mmHg at 25°C [2]

Refractive Index 1.451 [2]

Solubility
Soluble in alcohol and oils;

poorly soluble in water.
[3][6]

LogP 3.776 (est) [3]

Synthesis of Cyclohexyl Valerate
The synthesis of cyclohexyl valerate is typically achieved through Fischer esterification. This

acid-catalyzed reaction involves the condensation of a carboxylic acid (valeric acid) with an

alcohol (cyclohexanol).

Experimental Workflow: Fischer Esterification
The following diagram outlines the general workflow for the synthesis of cyclohexyl valerate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b072514?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1374265.htm
https://www.benchchem.com/product/b072514?utm_src=pdf-body
https://www.chemnet.com/cas/en/1551-43-5/Cyclohexyl-valerate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1374265.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1374265.htm
https://www.chemnet.com/cas/en/1551-43-5/Cyclohexyl-valerate.html
https://www.chemnet.com/cas/en/1551-43-5/Cyclohexyl-valerate.html
https://www.chemnet.com/cas/en/1551-43-5/Cyclohexyl-valerate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1374265.htm
http://www.thegoodscentscompany.com/data/rw1041931.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1374265.htm
https://www.benchchem.com/product/b072514?utm_src=pdf-body
https://www.benchchem.com/product/b072514?utm_src=pdf-body
https://www.benchchem.com/product/b072514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants:
Valeric Acid & Cyclohexanol

Add Acid Catalyst
(e.g., H₂SO₄)

Heat under Reflux
(to drive reaction to completion)

Workup:
Quench, Separate Layers

Purification:
Distillation or Chromatography

Final Product:
Cyclohexyl Valerate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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